4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[4-(dimethylsulfamoyl)phenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H15NO5S/c1-16(2)22(20,21)12-6-3-10(4-7-12)11-5-8-13(15(18)19)14(17)9-11/h3-9,17H,1-2H3,(H,18,19)
• InChI Key: XFVXPHRKMDPAFL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid (4-DMSHBA) is an organic compound used in scientific research for various purposes. It is a derivative of benzoic acid and a member of the sulfamoylphenyl group, which is known to be a highly reactive and versatile group of compounds. 4-DMSHBA is a white crystalline solid that is insoluble in water and has a melting point of 164-166°C. It has a wide range of applications in biochemistry and physiology, and is used to study the structure and function of proteins, enzymes, and other biological macromolecules.

Mechanism of Action

4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is a highly reactive compound and is capable of forming covalent bonds with proteins, enzymes, and other biological macromolecules. It can also form non-covalent interactions with these molecules, such as hydrogen bonds and van der Waals forces. These interactions allow 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% to bind to and modulate the activity of proteins and enzymes. In addition, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% can interact with other molecules, such as small molecules and drugs, to modulate their activity.
Biochemical and Physiological Effects
4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has been shown to modulate the activity of various proteins and enzymes, as well as other molecules. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, as well as the activity of proteins involved in signal transduction pathways. In addition, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has been shown to modulate the activity of proteins involved in cell division and growth, and has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a highly reactive compound that is capable of forming covalent and non-covalent bonds with proteins and enzymes, and can be used to study the structure and function of these molecules. In addition, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is relatively inexpensive and easy to obtain and store. However, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is insoluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95%. One potential area of research is the development of new drugs and drug delivery systems that utilize 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% as a ligand. Additionally, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% could be used to study the structure and function of proteins and enzymes involved in various biological processes, such as signal transduction pathways and cell division and growth. Furthermore, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% could be used to study the interactions between drugs and their targets, as well as the interactions between small molecules and proteins. Finally, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% could be used to study the structure and function of other biological macromolecules, such as lipids, carbohydrates, and nucleic acids.

Synthesis Methods

4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is synthesized through a three-step process. The first step involves the reaction of 4-methylbenzoic acid with N,N-dimethylsulfamoyl chloride. This reaction produces 4-chloro-4-methyl-2-hydroxybenzoic acid. The second step involves the reaction of 4-chloro-4-methyl-2-hydroxybenzoic acid with sodium hydroxide, which produces 4-(4-N,N-dimethylsulfamoylphenyl)-2-hydroxybenzoic acid. The third and final step involves the recrystallization of the product from a mixture of ethanol and water.

Scientific Research Applications

4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is widely used in scientific research due to its unique properties. It is used as a reagent in the synthesis of various compounds, as well as a substrate for enzymatic reactions and a ligand for protein-protein interactions. It is also used as a model compound for studying the structure and function of proteins and enzymes, as well as for studying the structure and function of other biological macromolecules. In addition, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% is used in the study of drug-target interactions, as well as in the development of new drugs and drug delivery systems.